Cas no 91089-62-2 (N-(2-Chloro-6-methylphenyl)-3-oxobutanamide)

• Product Name: N-(2-Chloro-6-methylphenyl)-3-oxobutanamide
• CAS No: 91089-62-2
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD00190663
• CID: 61473
• PubChem ID: 20149863
• Update Time: 2025-04-18

N-(2-Chloro-6-methylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-methylphenyl)-3-oxobutanamide
• N-(2-Chloro-6-methylphenyl)-3-oxobutyramide
• 6-CHLORO-O-ACETACETOTOLUIDIDE
• N-(2-chloro-6-methylphenyl)-3-oxo-butyramide
• 1-Acetoacetylamino-2-chlor-6-methyl-benzol
• Acetessigsaeure-(2-chlor-6-methyl-anilid)
• acetoacetic acid-(2-chloro-6-methyl-anilide)
• N-(2-chloro-6-methylphenyl)-3-oxo-butanamide
• N-(2-Chloro-6-methyl-phenyl)-3-oxo-butyramide
• 5,6,7,8-Tetrahydroquinazolin-2-amin
• ethyl2-(4-ethylphenyl)acetate
• SCHEMBL10691487
• A851445
• AKOS015157986
• DTXSID90602996
• FT-0651339
• C16676
• NRVXULLHSFITHB-UHFFFAOYSA-N
• N-(2-Chloro-6-methylphenyl)-3-oxobutanamide, AldrichCPR
• 91089-62-2

• MDL： MFCD00190663
• Inchi： 1S/C11H12ClNO2/c1-7-4-3-5-9(12)11(7)13-10(15)6-8(2)14/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key： NRVXULLHSFITHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 225.05600
• Monoisotopic Mass: 225.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.247
• Boiling Point: 382.6°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.572
• PSA: 46.17000
• LogP: 2.63900